Cas no 1240613-61-9 (2-Oxazolecarboxaldehyde, 4-bromo-)

• Product Name: 2-Oxazolecarboxaldehyde, 4-bromo-
• CAS No: 1240613-61-9
• MF: C₄H₂BrNO₂
• MW: 175.9682
• MDL: MFCD16989337
• CID: 5051480
• PubChem ID: 59635605
• Update Time: 2024-03-03

2-Oxazolecarboxaldehyde, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-oxazole-2-carbaldehyde
• 2-Oxazolecarboxaldehyde, 4-bromo-
• 4-Bromooxazole-2-carbaldehyde
• 4-bromo-1,3-oxazole-2-carbaldehyde

• MDL： MFCD16989337
• Inchi： 1S/C4H2BrNO2/c5-3-2-8-4(1-7)6-3/h1-2H
• InChI Key： RUGXEWGLOJGRNM-UHFFFAOYSA-N
• SMILES： BrC1=C([H])OC(C([H])=O)=N1

Computed Properties

• Exact Mass: 174.92689 g/mol
• Monoisotopic Mass: 174.92689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1
• Molecular Weight: 175.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles